Cas no 30081-63-1 (BenzoFisoquinolin-4(3H)-one)

• Product Name: BenzoFisoquinolin-4(3H)-one
• CAS No: 30081-63-1
• MF: C₁₃H₉NO
• MW: 195.216663122177
• MDL: MFCD02179770
• CID: 297019
• PubChem ID: 17750561
• Update Time: 2025-04-19

BenzoFisoquinolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• Benz[f]isoquinolin-4(3H)-one
• 3H-benzo[f]isoquinolin-4-one
• 3H-BENZO[F]ISOQUINOLINE-4-ONE
• 1,2-Dihydro-2-azaphenanthren-1-on
• 1-Oxo-1,2-dihydro-2-azaphenanthren
• 3,4-Dihydrobenzo<f>isoquinolin-4-one
• Oxo-1-dihydro-1,2-aza-2-phenanthren
• perlolidine
• Benzo[f]isoquinolin-4(3H)-one
• azaphenanthrenone
• 3H,4H-benzo[f]isoquinolin-4-one
• AK325997
• A820183
• FT-0615770
• J-519737
• AS-30955
• DTXSID20590574
• MFCD02179770
• SCHEMBL13169229
• CS-D0172
• AKOS006278536
• J-650059
• 30081-63-1
• DB-047700
• AM-944/40947560
• BenzoFisoquinolin-4(3H)-one

• MDL： MFCD02179770
• Inchi： 1S/C13H9NO/c15-13-12-6-5-9-3-1-2-4-10(9)11(12)7-8-14-13/h1-8H,(H,14,15)
• InChI Key： WMSJINODUNXFFQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC3C=CC=CC=3C=2C=CN1

Computed Properties

• Exact Mass: 195.06800
• Monoisotopic Mass: 195.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.249
• Boiling Point: 476.3°Cat760mmHg
• Flash Point: 281.8°C
• Refractive Index: 1.685
• PSA: 32.86000
• LogP: 2.68130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives